
Introduction: Elucidating the Structure of a
Novel Phenothiazine Derivative

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (10H-phenothiazin-2-yl)methanol

Cat. No.: B14918382

Get Quote

(10H-phenothiazin-2-yl)methanol is a heterocyclic compound featuring the tricyclic

phenothiazine core, a scaffold of significant interest in medicinal chemistry and materials

science.[1] The functionalization at the 2-position with a hydroxymethyl group (-CH₂OH)

presents a key site for further synthetic modification, making this compound a valuable

intermediate. Accurate structural confirmation and purity assessment are paramount for any

research or development application, necessitating a comprehensive analysis using modern

spectroscopic techniques.

This guide serves as a technical resource for researchers, chemists, and drug development

professionals. It is important to note that as of the time of this writing, a complete, publicly

available experimental dataset for (10H-phenothiazin-2-yl)methanol has not been published.

Therefore, this document takes a first-principles approach, providing a detailed predictive

analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data. These predictions are grounded in the well-established spectroscopic

behavior of the 10H-phenothiazine nucleus and data from closely related, structurally

analogous compounds. We will explain the rationale behind the expected spectral features,

offering a robust framework for the characterization of this molecule and other similar 2-

substituted phenothiazine derivatives.
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Part 1: Molecular Structure and Spectroscopic
Overview
The foundational step in any spectroscopic analysis is a thorough understanding of the

molecule's structure, including the numbering convention used to assign signals.

Molecular Structure
The structure of (10H-phenothiazin-2-yl)methanol consists of a central thiazine ring fused to

two benzene rings, with a methanol substituent at the C-2 position. The IUPAC numbering

scheme is critical for unambiguous NMR assignments.

A logical workflow is essential for unambiguous structure elucidation. By integrating data from

multiple spectroscopic techniques, a chemist can confidently confirm the identity and purity of a

synthesized compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 15 Tech Support

https://www.benchchem.com/product/b14918382/docs?utm_src=pdf-body#introduction-elucidating-the-structure-of-a-novel-phenothiazine-derivative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14918382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Spectroscopic Analysis

Data Interpretation & Validation

Synthesized
(10H-phenothiazin-2-yl)methanol

NMR Spectroscopy
(¹H, ¹³C)

Parallel Analysis

IR Spectroscopy

Parallel Analysis

Mass Spectrometry

Parallel Analysis

Connectivity &
Environment Functional Groups Molecular Weight &

Fragmentation

Final Structure
Confirmation

Integrated Data Integrated Data Integrated Data

Click to download full resolution via product page

Caption: Integrated workflow for spectroscopic analysis.

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms

in an organic molecule. For (10H-phenothiazin-2-yl)methanol, we will analyze the expected

signals for both ¹H and ¹³C nuclei. The predictions are made relative to a standard internal

reference like tetramethylsilane (TMS).[2]
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Predicted ¹H NMR Spectrum
The ¹H NMR spectrum will reveal the chemical environment of all protons. The solvent of

choice (e.g., DMSO-d₆ or CDCl₃) will influence the exact chemical shifts, particularly for the N-

H and O-H protons.[2][3] The following table outlines the predicted signals in DMSO-d₆.
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Rationale &
Commentary

~8.5 Singlet (broad) 1H NH-10

The N-H proton

of the

phenothiazine

core typically

appears as a

broad singlet. Its

chemical shift is

highly dependent

on solvent and

concentration.

~7.1-7.3 Multiplet 3H Ar-H

Protons on the

unsubstituted

benzene ring (H-

6, H-7, H-8, H-9)

and some on the

substituted ring

will fall in this

region. Specific

assignments are

difficult without

2D NMR but

expect complex

overlapping

signals.

~6.8-7.0 Multiplet 3H Ar-H Protons on the

substituted ring

(H-1, H-3, H-4)

are expected

here. The

electron-donating

nature of the

sulfur and

nitrogen atoms
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shields these

protons, shifting

them slightly

upfield compared

to standard

benzene.

~5.1-5.3 Triplet 1H CH₂-OH

The hydroxyl

proton signal will

likely be a triplet

due to coupling

with the adjacent

methylene

protons. This

signal will

disappear upon a

D₂O shake, a

key validation

step.

~4.5 Doublet 2H CH₂-OH

These benzylic

protons are

adjacent to the

hydroxyl group

and will appear

as a doublet.

Their position is

downfield due to

the proximity of

the aromatic ring

and the oxygen

atom.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum provides information on the carbon framework of the molecule.
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Predicted Chemical Shift
(δ, ppm)

Assignment Rationale & Commentary

~140-145 C-4a, C-5a

These are the quaternary

carbons at the junction of the

three rings, typically found in

this downfield region.

~130-135 C-2

The carbon bearing the

methanol substituent will be

shifted downfield due to the

deshielding effect of the

oxygen atom.

~115-128
C-1, C-3, C-4, C-6, C-7, C-8,

C-9, C-10a, C-11a

This region contains the

signals for the remaining

aromatic carbons. The exact

positions depend on the

electronic effects of the

heteroatoms and the

substituent.

~63 CH₂-OH

The aliphatic carbon of the

methanol group is expected in

this region, characteristic for a

primary alcohol attached to an

aromatic ring.

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.7 mL of a deuterated

solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.

Internal Standard: Ensure the solvent contains an internal reference standard, typically

tetramethylsilane (TMS) at 0.00 ppm.[2]

Instrument Setup: Place the sample in the NMR spectrometer. Allow the sample temperature

to equilibrate.
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Data Acquisition: Acquire the ¹H spectrum, followed by the ¹³C spectrum. Standard

acquisition parameters on a 400 MHz or 500 MHz spectrometer are typically sufficient.[4]

Validation (D₂O Shake): To confirm the O-H and N-H protons, add 1-2 drops of D₂O to the

NMR tube, shake well, and re-acquire the ¹H spectrum. The signals corresponding to the

exchangeable protons will diminish or disappear.

Part 3: Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.[5]

Predicted IR Spectrum
The IR spectrum will confirm the presence of the key N-H, O-H, C-H, and C-S bonds, as well

as the aromatic system.
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Predicted
Wavenumber
(cm⁻¹)

Vibration Type Intensity
Rationale &
Commentary

~3400-3300 O-H stretch (alcohol) Broad, Strong

The broadness is due

to hydrogen bonding.

This is a characteristic

signal for the hydroxyl

group.

~3350 N-H stretch Sharp, Medium

The secondary amine

N-H stretch of the

phenothiazine ring is

expected here.[6]

~3100-3000 Aromatic C-H stretch Medium
Typical for C-H bonds

on a benzene ring.

~2950-2850 Aliphatic C-H stretch Medium

Corresponds to the C-

H bonds of the

methylene (-CH₂-)

group.

~1600, ~1500
C=C aromatic ring

stretch
Strong

These two sharp

bands are

characteristic of the

aromatic rings within

the phenothiazine

structure.[7]

~1250-1000 C-O stretch (alcohol) Strong

A strong band in this

region confirms the

presence of the

primary alcohol.

~850-750 C-H out-of-plane bend Strong The pattern of these

bands can give clues

about the substitution

pattern on the

aromatic rings (e.g.,
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1,2,4-trisubstitution).

[6]

Experimental Protocol: Attenuated Total Reflectance
(ATR) FT-IR

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by

wiping it with a solvent like isopropanol and running a background scan.

Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

Pressure Application: Apply pressure using the instrument's anvil to ensure good contact

between the sample and the crystal.

Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans to improve the

signal-to-noise ratio over a range of 4000–400 cm⁻¹.[8]

Cleaning: Clean the crystal thoroughly after the measurement.

Part 4: Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of the compound and offers structural

information based on its fragmentation pattern.

Predicted Mass Spectrum
The molecular formula of (10H-phenothiazin-2-yl)methanol is C₁₃H₁₁NOS. The exact mass is

229.0561 Da.[9]
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Predicted m/z Ion Rationale & Commentary

229 [M]⁺˙

Molecular Ion Peak: This is the

parent ion, corresponding to

the intact molecule. Its

presence and high relative

abundance would confirm the

molecular weight.

212 [M - OH]⁺

Loss of the hydroxyl radical

(-17 Da) is a common

fragmentation pathway for

primary alcohols.

211 [M - H₂O]⁺˙

Dehydration, or the loss of a

water molecule (-18 Da), is

another characteristic

fragmentation for alcohols.

198 [M - CH₂OH]⁺

Loss of the entire

hydroxymethyl radical (-31 Da)

via benzylic cleavage would

generate the stable

phenothiazine cation. This is

expected to be a significant

peak.

Experimental Protocol: Electrospray Ionization (ESI) MS
Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent

such as methanol or acetonitrile.

Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10

µL/min) using a syringe pump.

Instrument Settings: Operate the mass spectrometer in positive ion mode. Set appropriate

parameters for capillary voltage, cone voltage, and desolvation gas temperature and flow.
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Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 50-500 Da) to

observe the molecular ion and key fragments. High-resolution mass spectrometry (HRMS)

can be used to confirm the elemental composition to within a few parts per million.

Conclusion
While direct experimental spectra for (10H-phenothiazin-2-yl)methanol are not currently

found in the literature, a comprehensive and reliable spectroscopic profile can be predicted

based on fundamental principles and data from analogous structures. The combination of ¹H

and ¹³C NMR will elucidate the carbon-hydrogen framework, IR spectroscopy will confirm the

presence of key functional groups (N-H, O-H), and mass spectrometry will verify the molecular

weight and reveal characteristic fragmentation patterns. The predictive data and protocols

outlined in this guide provide a robust framework for any researcher undertaking the synthesis

and characterization of this, or similar, novel phenothiazine derivatives, ensuring high

standards of scientific integrity and analytical rigor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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